Cas no 2137733-19-6 (5-(Propan-2-yl)thiophene-3-sulfonyl fluoride)

• Product Name: 5-(Propan-2-yl)thiophene-3-sulfonyl fluoride
• CAS No: 2137733-19-6
• MF: C₇H₉FO₂S₂
• MW: 208.273563146591
• CID: 6447918
• PubChem ID: 165870984
• Update Time: 2025-05-19

5-(Propan-2-yl)thiophene-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yl)thiophene-3-sulfonyl fluoride
• EN300-728384
• 2137733-19-6
• 5-(Propan-2-yl)thiophene-3-sulfonyl fluoride

• Inchi： 1S/C7H9FO2S2/c1-5(2)7-3-6(4-11-7)12(8,9)10/h3-5H,1-2H3
• InChI Key： NSGZMEXLPDDNNK-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(C)C)S(=O)(=O)F

Computed Properties

• Exact Mass: 208.00280003g/mol
• Monoisotopic Mass: 208.00280003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.8Ų

Additional information on 5-(Propan-2-yl)thiophene-3-sulfonyl fluoride

5-(Propan-2-yl)thiophene-3-sulfonyl Fluoride: A Comprehensive Overview

5-(Propan-2-yl)thiophene-3-sulfonyl fluoride (CAS No. 2137733-19-6) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its thiophene ring structure, is a derivative of thiophene with a sulfonyl fluoride group attached at the 3-position and a propan-2-yl substituent at the 5-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and versatility in chemical reactions. In 5-(Propan-2-yl)thiophene-3-sulfonyl fluoride, the sulfonyl fluoride group (-SO₂F) is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This group enhances the electrophilic character of the sulfur atom, making it highly reactive in nucleophilic substitution reactions. The propan-2-yl group (-CH(CH₃)₂), on the other hand, introduces steric bulk to the molecule, which can influence its reactivity and solubility properties.

Recent studies have highlighted the potential of 5-(Propan-2-yl)thiophene-3-sulfonyl fluoride as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in the preparation of sulfonamides and sulfonates, which are widely used in pharmaceuticals and agrochemicals. The sulfonyl fluoride group is particularly valuable in these applications due to its ability to undergo nucleophilic substitution with amines or alcohols to form stable sulfonamides or sulfonates.

In addition to its role as an intermediate in organic synthesis, 5-(Propan-2-yl)thiophene-3-sulfonyl fluoride has shown promise in catalytic applications. Its sulfur-based functional groups can act as Lewis acids, facilitating various catalytic processes such as Friedel-Crafts alkylation or acylation. Recent advancements in heterogeneous catalysis have also explored the use of this compound as a precursor for preparing sulfonic acid-functionalized catalysts with enhanced stability and selectivity.

The synthesis of 5-(Propan-2-yl)thiophene-3-sulfonyl fluoride typically involves multi-step processes that combine traditional organic synthesis techniques with modern methodologies. One common approach involves the sulfonation of 5-propano-thiophenol followed by fluorination using appropriate reagents. Researchers have also investigated alternative routes to improve the yield and efficiency of this synthesis, including microwave-assisted synthesis and continuous-flow processes.

From an environmental perspective, understanding the degradation pathways and ecological impact of 5-(Propano-thio-fenol) derivatives like this compound is crucial. Recent studies have focused on evaluating their biodegradability under various environmental conditions, with findings suggesting that these compounds exhibit moderate persistence in aquatic environments. This information is essential for guiding their safe handling and disposal in industrial settings.

In terms of applications, 5-(Propano-thio-fenol) derivatives are increasingly being explored for their potential in electronic materials. The thiophene ring's conjugated π-system makes it suitable for use in organic semiconductors and conductive polymers. By modifying the substituents on the thiophene ring, researchers can tailor the electronic properties of these materials for specific applications such as flexible electronics or photovoltaic devices.

Looking ahead, the development of novel synthetic routes and functionalization strategies for 5-(Propano-thio-fenol) derivatives will likely drive further innovation in this area. Collaborative efforts between chemists, materials scientists, and engineers are expected to unlock new opportunities for these compounds in diverse fields such as drug discovery, agrochemicals, and advanced materials.